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Compound of Interest

4-Chlorophenylguanidine
Compound Name:
hydrochloride

Cat. No. B560199

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the proper use and disposal of 4-Chlorophenylguanidine hydrochloride (CAS
Number: 14279-91-5). Adherence to these procedures is critical to ensure personal safety and
maintain a secure laboratory environment.

Immediate Safety Concerns and Hazard Identification

4-Chlorophenylguanidine hydrochloride is classified with the following hazards:
o Skin Irritation (Category 2): Causes skin irritation.[1]
e Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

» Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory
irritation.[1]

Signal Word: Warning[1]

Personal Protective Equipment (PPE) Requirements
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A comprehensive approach to personal protection is mandatory when handling this compound.

The following table summarizes the required PPE.

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against splashes and
dust that can cause serious
eye irritation.[1][2][3]

Hand Protection

Chemically resistant,
impervious gloves (e.g., Nitrile
rubber).

Prevents skin contact and
absorption, which can cause
skin irritation.[2][3]

Skin and Body Protection

Protective clothing such as a

lab coat, apron, or overalls.

Minimizes the risk of skin

exposure to the chemical.[3]

Respiratory Protection

A NIOSH/MSHA approved
respirator should be worn if
exposure limits are exceeded

or irritation is experienced.

Protects against inhalation of
dust which may cause

respiratory irritation.[4][5]

Step-by-Step Safe Handling Protocol

1. Engineering Controls:

o Always handle 4-Chlorophenylguanidine hydrochloride in a well-ventilated area.[1][2]

o For procedures that may generate dust, such as weighing or transferring powder, use a

chemical fume hood.[3][6]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[3][7]

2. Handling Procedures:

¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

e Avoid contact with skin and eyes.[2][4]
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Wash hands thoroughly after handling.[1][8]

Do not eat, drink, or smoke in the laboratory.[6][7]

w

. Storage:

Store in a cool, dry place in a tightly closed container.[1][4]

Keep the container in a well-ventilated place.[1]

Emergency Procedures

In the event of accidental exposure or a spill, follow these procedures immediately.
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Emergency Situation

First Aid and Spill Management Measures

Inhalation

Move the affected person to fresh air. If they are
not breathing, give artificial respiration. Seek

immediate medical attention.[1][5][8]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. If

skin irritation persists, consult a doctor.[1][5][7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists,

seek medical attention.[1][7][8]

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.[1][5][8]
Avoid dust formation.[1] Ensure adequate
ventilation.[1][4] Use personal protective

Spil equipment.[4] Sweep up or vacuum the spill and

collect it in a suitable, labeled container for
disposal.[3][7] Prevent the spill from entering

drains or waterways.[2][3]

Disposal Plan

All waste containing 4-Chlorophenylguanidine hydrochloride must be treated as hazardous

waste.

» Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.[1]

» Do not allow the product to reach ground water, water courses, or sewage systems.[1]

Visual Workflow for Safe Handling
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The following diagram outlines the logical workflow for the safe handling of 4-
Chlorophenylguanidine hydrochloride from preparation to disposal.
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Caption: Workflow for the safe handling of 4-Chlorophenylguanidine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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